Cas no 1261915-93-8 (4-(4-Chloro-3-methoxycarbonylphenyl)-3-methylbenzoic acid)

• Product Name: 4-(4-Chloro-3-methoxycarbonylphenyl)-3-methylbenzoic acid
• CAS No: 1261915-93-8
• MF: C₁₆H₁₃ClO₄
• MW: 304.725023984909
• MDL: MFCD18322675
• CID: 2763225
• PubChem ID: 53228494
• Update Time: 2025-04-21

4-(4-Chloro-3-methoxycarbonylphenyl)-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-3'-(methoxycarbonyl)-2-methyl[1,1'-biphenyl]-4-carboxylic acid
• 4-(4-Chloro-3-methoxycarbonylphenyl)-3-methylbenzoic acid, 95%
• 1261915-93-8
• 4-(4-CHLORO-3-METHOXYCARBONYLPHENYL)-3-METHYLBENZOIC ACID
• DTXSID20692027
• MFCD18322675
• 4-(4-Chloro-3-methoxycarbonylphenyl)-3-methylbenzoic acid

• MDL： MFCD18322675
• Inchi： 1S/C16H13ClO4/c1-9-7-11(15(18)19)3-5-12(9)10-4-6-14(17)13(8-10)16(20)21-2/h3-8H,1-2H3,(H,18,19)
• InChI Key： BLVAWFFVVPUCOK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)OC)C1C=CC(C(=O)O)=CC=1C

Computed Properties

• Exact Mass: 304.0502366Da
• Monoisotopic Mass: 304.0502366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų